N-(2-chlorophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C16H12ClN3O2S/c17-11-4-1-2-5-12(11)19-15(21)9-20-10-18-13(8-16(20)22)14-6-3-7-23-14/h1-8,10H,9H2,(H,19,21)
• InChI Key: ZHLFKHMBFXEQHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C=NC(=CC2=O)C3=CC=CS3)Cl
• Molecular Formula: C16H12ClN3O2S
• Molecular Weight: 345.8 g/mol

Description

N-(2-chlorophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 plays a crucial role in the signaling pathways of cytokines, which are involved in immune responses. CP-690,550 has been extensively studied for its potential therapeutic applications in autoimmune diseases such as rheumatoid arthritis and psoriasis.

Scientific Research Applications

Antibacterial and Antimicrobial Activities

Research has highlighted the potential of certain acetamide derivatives as effective antibacterial agents. Synthesis and QSAR studies on related structures have shown moderate to good activity against both gram-positive and gram-negative bacteria, including S. aureus and E. coli. These findings suggest a promising direction for developing new antibacterial treatments (Desai et al., 2008). Similar research efforts have led to the creation of novel thiazolidinone and acetidinone derivatives, further emphasizing the antimicrobial potential of these compounds against a variety of microorganisms (Mistry, Desai, & Intwala, 2009).

Anticonvulsant Properties

A study focusing on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine explored their potential as anticonvulsant agents. The research demonstrated moderate anticonvulsant activity in animal models, suggesting a valuable insight for the development of new treatments for epilepsy (Severina et al., 2020).

Pharmacokinetics and Disposition

The study of the thiouracil derivative PF-06282999, a compound with a structural relation to N-(2-chlorophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide, provided valuable insights into the pharmacokinetics and disposition of such compounds. This research is crucial for understanding the safety and efficacy of potential treatments based on these structures (Dong et al., 2016).

Photochemical and Thermochemical Properties

Investigations into the photochemical and thermochemical properties of benzothiazolinone acetamide analogs have revealed their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating the diverse applications of acetamide derivatives beyond pharmaceuticals (Mary et al., 2020).

Crystal Structure Analysis

Crystal structure analyses of acetamide derivatives have provided insights into their molecular conformations, which is essential for understanding their reactivity and interaction with biological targets. Such studies are fundamental in the design of new compounds with desired biological activities (Subasri et al., 2016).